Cas no 1114649-00-1 (2-(2,4-dimethylbenzoyl)-4-(4-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(2,4-dimethylbenzoyl)-4-(4-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114649-00-1
• MF: C₂₄H₂₁NO₄S
• MW: 419.49284529686
• CID: 5343536
• Update Time: 2025-11-01

2-(2,4-dimethylbenzoyl)-4-(4-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)[4-(4-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• 2-(2,4-dimethylbenzoyl)-4-(4-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (2,4-dimethylphenyl)(4-(4-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)methanone
• (2,4-dimethylphenyl)-[4-(4-methoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone

• Inchi： 1S/C24H21NO4S/c1-16-8-13-20(17(2)14-16)24(26)23-15-25(18-9-11-19(29-3)12-10-18)21-6-4-5-7-22(21)30(23,27)28/h4-15H,1-3H3
• InChI Key： LVQFFICNUUCAMG-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2C)=O)=CN(C2C=CC(=CC=2)OC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 763
• XLogP3: 4.9
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(2,4-dimethylbenzoyl)-4-(4-methoxyphenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Compound 1114649-00-1: 2-(2,4-Dimethylbenzoyl)-4-(4-methoxyphenyl)-4H-1λ6,4-benzothiazine-1,1-dione

Compound 1114649-00-1, also known as 2-(2,4-dimethylbenzoyl)-4-(4-methoxyphenyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiazine diones, which are known for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a benzothiazine ring system with two substituents: a 2,4-dimethylbenzoyl group at the 2-position and a methoxyphenyl group at the 4-position. These substituents play a crucial role in modulating the compound's electronic properties and reactivity. Recent studies have demonstrated that the presence of these groups significantly enhances the compound's ability to act as a near-infrared (NIR) fluorescent probe, making it a promising candidate for bioimaging applications.

In terms of synthesis, researchers have developed innovative methods to construct this compound efficiently. One notable approach involves a two-step process: first, the formation of the benzothiazine core through a cyclization reaction, followed by selective substitution to introduce the desired functional groups. This method has been optimized to achieve high yields and excellent purity, ensuring its suitability for large-scale production and subsequent applications.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies have shown that it exhibits potent antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent. Recent findings suggest that it may induce apoptosis in cancer cells while sparing healthy cells, highlighting its potential as a targeted therapy.

Beyond its pharmacological applications, this compound has also found utility in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers have reported that incorporating this compound into OLED structures significantly improves device efficiency and stability, paving the way for its integration into next-generation electronic devices.

In conclusion, Compound 1114649-00-1 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its distinctive structure and functional groups endow it with remarkable properties that continue to be explored in ongoing research. As new insights emerge regarding its synthesis, pharmacology, and material applications, this compound is poised to make significant contributions to both scientific research and industrial development.